Cas no 94094-47-0 (Benzenebutanoic acid,4-amino-, 1-methylethyl ester, hydrochloride (1:1))

• Product Name: Benzenebutanoic acid,4-amino-, 1-methylethyl ester, hydrochloride (1:1)
• CAS No: 94094-47-0
• MF: C₁₃H₂₀ClNO₂
• MW: 257.75640296936
• CID: 810315
• PubChem ID: 3023512
• Update Time: 2025-04-19

Benzenebutanoic acid,4-amino-, 1-methylethyl ester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid,4-amino-, 1-methylethyl ester, hydrochloride (1:1)
• isopropyl 4-(4-aminophenyl)butyrate hydrochloride
• propan-2-yl 4-(4-aminophenyl)butanoate,hydrochloride
• DTXSID30240513
• EINECS 302-148-4
• Isopropyl 4-(4-aminophenyl)butyrate HCl
• NS00091704
• 94094-47-0

• Inchi： 1S/C13H19NO2.ClH/c1-10(2)16-13(15)5-3-4-11-6-8-12(14)9-7-11;/h6-10H,3-5,14H2,1-2H3;1H
• InChI Key： GESOPNCBJZFTBM-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)C)C(CCCC1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 257.118
• Monoisotopic Mass: 257.118
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Boiling Point: 346.3°Cat760mmHg
• Flash Point: 192.4°C